Cas no 898650-52-7 (1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine)

• Product Name: 1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine
• CAS No: 898650-52-7
• MF: C₂₀H₂₅FN₂O₃S
• MW: 392.487507581711
• CID: 5971853
• PubChem ID: 8669565
• Update Time: 2025-08-05

1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine
• starbld0007119
• AP-263/43505282
• F3237-0863
• 1-(4-fluorophenyl)-4-[(3-methyl-4-propoxyphenyl)sulfonyl]piperazine
• 1-(4-fluorophenyl)-4-((3-methyl-4-propoxyphenyl)sulfonyl)piperazine
• AKOS003664148
• 898650-52-7
• Z1965692912
• 1-(4-fluorophenyl)-4-(3-methyl-4-propoxyphenyl)sulfonylpiperazine

• Inchi： 1S/C20H25FN2O3S/c1-3-14-26-20-9-8-19(15-16(20)2)27(24,25)23-12-10-22(11-13-23)18-6-4-17(21)5-7-18/h4-9,15H,3,10-14H2,1-2H3
• InChI Key： UWFSXPNGFLLSKB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OCCC)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 392.15699200g/mol
• Monoisotopic Mass: 392.15699200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine

1-(4-Fluorophenyl)-4-(3-Methyl-4-Propoxybenzenesulfonyl)Piperazine: A Comprehensive Overview

1-(4-Fluorophenyl)-4-(3-Methyl-4-Propoxybenzenesulfonyl)Piperazine (CAS No. 898650-52-7) is a complex organic compound with a piperazine backbone, a heterocyclic structure widely used in pharmaceuticals and agrochemicals. This compound, characterized by its unique substitution pattern, has garnered significant attention in recent years due to its potential applications in drug development and material science. The molecule consists of a piperazine ring substituted at the 1-position with a 4-fluorophenyl group and at the 4-position with a 3-methyl-4-propoxybenzenesulfonyl group. These substituents contribute to the compound's pharmacokinetic properties, making it a promising candidate for various therapeutic interventions.

The synthesis of 1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. Researchers have also explored green chemistry approaches to minimize environmental impact during the manufacturing process. The compound's stability under various conditions has been extensively studied, ensuring its suitability for long-term storage and transportation.

Pharmacologically, 1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine exhibits potent activity against several disease targets. Preclinical studies have demonstrated its efficacy as an H2 receptor antagonist, making it a potential candidate for treating conditions such as peptic ulcers and gastroesophageal reflux disease (GERD). Additionally, the compound has shown promising anti-inflammatory properties, suggesting its potential use in inflammatory bowel disease (IBD) and other inflammatory disorders. Recent research has also highlighted its ability to modulate ion channels, further expanding its therapeutic applications.

The structural uniqueness of 1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine lies in its combination of electron-withdrawing and electron-donating groups. The fluorine atom at the para position of the phenyl ring introduces electronic effects that enhance the compound's binding affinity to target proteins. Similarly, the benzenesulfonyl group contributes to hydrophobic interactions, stabilizing the molecule's conformation. These features make the compound an ideal scaffold for further functionalization and optimization in drug design.

Recent studies have focused on optimizing the bioavailability of 1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine through various formulation strategies. Nanoparticle encapsulation and controlled-release systems have been explored to improve drug delivery efficiency. In vitro and in vivo experiments have demonstrated enhanced absorption profiles, reducing systemic toxicity while maintaining therapeutic efficacy. These findings underscore the compound's potential as a next-generation therapeutic agent with improved patient compliance.

From a regulatory standpoint, 1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine has undergone extensive safety evaluations to ensure compliance with international pharmacopeia standards. Toxicological studies have revealed minimal adverse effects at therapeutic doses, with no significant organ toxicity observed in animal models. These results provide confidence in advancing the compound toward clinical trials.

In conclusion, 1-(4-fluorophenyl)-4-(3-methyl-4-propoxybenzenesulfonyl)piperazine (CAS No. 898650-52-7) represents a cutting-edge molecule with diverse applications in pharmaceuticals and beyond. Its unique chemical structure, coupled with advancements in synthesis and formulation techniques, positions it as a valuable asset in modern drug discovery pipelines.